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Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for methyl
chrysanthemate, a key chemical intermediate in the synthesis of pyrethroid insecticides. The
document is intended for researchers, scientists, and professionals in the fields of drug
development, synthetic chemistry, and analytical science. It offers a comprehensive
examination of the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry
(MS) data of methyl chrysanthemate, complete with detailed experimental protocols, data
interpretation, and visual aids to facilitate a thorough understanding of its molecular structure
and properties.

Introduction: The Significance of Methyl
Chrysanthemate

Methyl chrysanthemate is the methyl ester of chrysanthemic acid, a component of the natural
insecticides known as pyrethrins, which are found in the flowers of Chrysanthemum
cinerariifolium. Synthetic derivatives of chrysanthemic acid, known as pyrethroids, are widely
used as commercial insecticides due to their high efficacy against insects and low toxicity to
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mammals. The precise characterization of methyl chrysanthemate is therefore crucial for
quality control in its synthesis and for the development of new insecticidal agents.
Spectroscopic techniques are the cornerstone of this characterization, providing a detailed
fingerprint of the molecule's structure. This guide will delve into the intricacies of its *H NMR,
13C NMR, IR, and MS data.

Molecular Structure and Stereochemistry

Methyl chrysanthemate possesses a cyclopropane ring with two chiral centers, leading to the
existence of stereoisomers. The most common commercial form is a mixture of cis and trans
isomers. The numbering of the atoms, as used in this guide for spectral assignments, is
presented below.

Caption: Structure and numbering of methyl chrysanthemate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the detailed structure of organic
molecules in solution. The analysis of both 1H and 3C NMR spectra provides unambiguous
evidence for the connectivity and stereochemistry of methyl chrysanthemate.

'H NMR Spectroscopy

The H NMR spectrum of methyl chrysanthemate is complex due to the presence of multiple
stereoisomers and spin-spin coupling between protons. The following table summarizes the
expected chemical shifts, multiplicities, and coupling constants for the major signals. The data
is a composite based on the analysis of closely related pyrethrin esters.[1][2]
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Chemical Shift (3)

Multiplicity Number of Protons  Assignment
Ppm
~5.0 d 1H Olefinic H (C6-H)
~3.65 S 3H Methoxy H (C11-Hs)
~2.1 m 1H Cyclopropyl H (C3-H)
Olefinic methyl H (C8-
~1.7 S 3H
Hs or C9-Hs)
Olefinic methyl H (C8-
~1.65 s 3H
Hs or C9-Hs)
~1.4 m 1H Cyclopropyl H (C1-H)
Gem-dimethyl H (C4-
~1.25 s 3H
Hs or C5-Hs)
Gem-dimethyl H (C4-
~1.15 s 3H

Hs or C5-Hs)

Causality in Proton Chemical Shifts:
o The olefinic proton at C6 is significantly downfield due to its position on a double bond.

o The methoxy protons are deshielded by the adjacent oxygen atom, resulting in a singlet
around 3.65 ppm.

e The cyclopropyl protons at C1 and C3 are in the aliphatic region, with their exact chemical
shifts and coupling patterns being highly dependent on the cis/trans stereochemistry.

e The two olefinic methyl groups (C8 and C9) and the two gem-dimethyl groups on the
cyclopropane ring (C4 and C5) often appear as sharp singlets, though they can be slightly
different due to the chiral environment.

3C NMR Spectroscopy

The 13C NMR spectrum provides information on the carbon skeleton of the molecule. Each
unique carbon atom gives a distinct signal. Due to the lack of symmetry, all 11 carbon atoms in
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methyl chrysanthemate are expected to be chemically distinct, resulting in 11 signals in the
spectrum. The following assignments are based on data from related chrysanthemic acid
derivatives.[3][4]

Chemical Shift (8) ppm Carbon Assignment

~172 C10 (C=0, Ester)

~135 C7 (Olefinic quat. C)

~125 C6 (Olefinic CH)

~51 C11 (OCHs)

~32 C1 or C3 (Cyclopropyl CH)
~30 C1 or C3 (Cyclopropyl CH)
~28 C2 (Cyclopropyl quat. C)

~25 C8 or C9 (Olefinic CH3)

~22 C4 or C5 (gem-dimethyl CHs)
~18 C8 or C9 (Olefinic CHs)

~15 C4 or C5 (gem-dimethyl CHs)

Expert Insights on 3C NMR:

e The carbonyl carbon of the ester at C10 is the most downfield signal.

e The olefinic carbons C6 and C7 are in the 125-135 ppm range.

e The methoxy carbon C11 is found around 51 ppm.

e The carbons of the cyclopropane ring (C1, C2, C3) and the gem-dimethyl groups (C4, C5)
appear in the upfield region. The chemical shifts of the gem-dimethyl carbons can be
particularly useful in distinguishing between cis and trans isomers. In trans isomers, these
carbons typically appear around 20.2 and 22.5 ppm, while in cis isomers, they are found at
approximately 14.8 and 28.6 ppm.[3]
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Experimental Protocol for NMR Spectroscopy

A self-validating protocol for acquiring high-quality NMR spectra is essential for accurate
structural elucidation.

Sample Preparation:

Weigh approximately 15-20 mg of methyl chrysanthemate into a clean, dry vial.

e Dissolve the sample in ~0.7 mL of deuterated chloroform (CDCIz). CDCls is a common
choice due to its excellent solvating power for nonpolar to moderately polar compounds and
its single residual solvent peak at 7.26 ppm for tH NMR and 77.16 ppm for 13C NMR.

e Add a small amount of tetramethylsilane (TMS) as an internal standard (6 0.00 ppm).
» Transfer the solution to a 5 mm NMR tube.
IH NMR Acquisition:

o Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal
dispersion.

e Pulse Sequence: A standard single-pulse experiment.

e Acquisition Parameters:

o

Spectral width: -2 to 12 ppm

Number of scans: 16-32

[¢]

o

Relaxation delay: 2 seconds
o Acquisition time: 4 seconds
13C NMR Acquisition:
e Spectrometer: Same as for *H NMR.

e Pulse Sequence: A proton-decoupled single-pulse experiment (e.g., zgpg30).
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e Acquisition Parameters:
o Spectral width: -10 to 220 ppm
o Number of scans: 1024 or more to achieve adequate signal-to-noise.

o Relaxation delay: 2-5 seconds.

Data Processing & Analysis

5 Phase & Baseline 4 e A
Fourier TransformH g Hntegranon & Peak PlckmgHSpecnal Asslgnmem)

Click to download full resolution via product page

Caption: Workflow for NMR spectroscopic analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the functional groups present in
a molecule. The IR spectrum of methyl chrysanthemate is characterized by strong
absorptions corresponding to the ester carbonyl group and the carbon-carbon double bond.
The data presented here is based on the spectrum of the closely related ethyl chrysanthemate,
which is expected to have a very similar IR profile.
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Wavenumber (cm~?) Intensity Assignment
~2950-2850 Strong C-H stretching (alkyl)
~1730 Very Strong C=0 stretching (ester)
~1650 Medium C=C stretching (alkene)
~1450, ~1380 Medium C-H bending (alkyl)
~1200-1150 Strong C-O stretching (ester)

Trustworthiness of IR Assignments:

e The most prominent and diagnostic peak is the ester carbonyl (C=0) stretch at
approximately 1730 cm~1. Its high intensity and characteristic position are unambiguous
indicators of the ester functional group.

e The C=C stretch around 1650 cm~* confirms the presence of the alkene moiety.

e The strong C-O stretching bands in the 1200-1150 cm~! region are also characteristic of the
ester group.

e The region below 1500 cm~1 is known as the fingerprint region and contains a complex
pattern of absorptions that are unique to the molecule as a whole.

Experimental Protocol for IR Spectroscopy

Sample Preparation (Neat Liquid Film):

o Place a single drop of neat methyl chrysanthemate onto one of a pair of salt plates (e.qg.,
NaCl or KBr).

o Place the second salt plate on top and gently press to create a thin liquid film between the
plates.

e Mount the plates in the spectrometer's sample holder.

Data Acquisition:
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e Spectrometer: A Fourier Transform Infrared (FTIR) spectrometer.

e Parameters:

[¢]

Scan range: 4000-400 cm~1

Resolution: 4 cm—!

[¢]

Number of scans: 16-32

[e]

A background spectrum of the empty salt plates should be acquired and subtracted from

o

the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, which can be used to confirm its identity and deduce its structure.

The electron ionization (EI) mass spectrum of methyl chrysanthemate is expected to show a
molecular ion peak (M*) at m/z 182, corresponding to its molecular weight.[5][6] The

fragmentation pattern is characterized by several key ions.

m/z Relative Intensity Proposed Fragment
182 Low [M]* (Molecular lon)
151 Medium [M - OCHs]*

123 High [M - COOCHs]*

[CsH11]* (from cleavage of the

107 High ,
cyclopropane ring)

Authoritative Grounding of Fragmentation: The fragmentation of esters is a well-understood
process.[7] The most common fragmentation pathways for methyl chrysanthemate are:

e Loss of the methoxy group (-OCHs): This results in the formation of an acylium ion at m/z
151.
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e Loss of the entire methoxycarbonyl group (-COOCHSs): This leads to the fragment at m/z 123.

o Cleavage of the cyclopropane ring: This can lead to various rearrangements and the
formation of the stable ion at m/z 107.

[C11H1802]+.
m/z = 182

- .COOCH3

[M - COOCH3]+
m/z =123

Rearrangement

[M - OCH3J+
miz = 151

[C8H11]+
m/z = 107

Click to download full resolution via product page

Caption: Proposed fragmentation pathway for methyl chrysanthemate in EI-MS.

Experimental Protocol for Mass Spectrometry
Sample Introduction (GC-MS):

o Prepare a dilute solution of methyl chrysanthemate (e.g., 1 mg/mL) in a volatile solvent
such as dichloromethane or ethyl acetate.

e Inject a small volume (e.g., 1 yL) into a gas chromatograph (GC) coupled to a mass
spectrometer (MS). The GC will separate the compound from any impurities.

Data Acquisition:
« lonization Mode: Electron lonization (EIl) at 70 eV.
e Mass Analyzer: Quadrupole or Time-of-Flight (TOF).

e Scan Range: m/z 40-300.
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Conclusion

The spectroscopic data presented in this guide provide a comprehensive and self-validating

framework for the identification and characterization of methyl chrysanthemate. The

combined use of NMR, IR, and MS allows for the unambiguous determination of its molecular

structure, functional groups, and molecular weight. The detailed protocols and expert

interpretations provided herein are intended to serve as a valuable resource for scientists and

researchers working with this important chemical compound.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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